5-Neopentyl-4H-1,2,4-triazol-3-amine
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Overview
Description
5-Neopentyl-4H-1,2,4-triazol-3-amine is a unique heterocyclic compound . It is part of the 1,2,4-triazole-containing scaffolds, which are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases .
Synthesis Analysis
The synthesis of 1,2,4-triazole-containing scaffolds, including 5-Neopentyl-4H-1,2,4-triazol-3-amine, has been a subject of research. Various strategies have been developed, many of which use 3-amino-1,2,4-triazole . These methods often involve multistep synthetic routes .Molecular Structure Analysis
The molecular structure of 5-Neopentyl-4H-1,2,4-triazol-3-amine is characterized by a 1,2,4-triazole ring substituted with a neopentyl group . The empirical formula is C7H14N4, and the molecular weight is 154.21 .Chemical Reactions Analysis
1,2,4-Triazoles, including 5-Neopentyl-4H-1,2,4-triazol-3-amine, are known to participate in various chemical reactions. They can act as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors .Physical And Chemical Properties Analysis
5-Neopentyl-4H-1,2,4-triazol-3-amine is a solid compound . Its SMILES string is CC©©Cc1nnc(N)[nH]1, and its InChI key is NTBRNFIJXCWKOY-UHFFFAOYSA-N .Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1,2,4-Triazoles are known to interact with a variety of biological targets. For instance, some triazoles have been found to inhibit enzymes like lactoperoxidase .
Mode of Action
The mode of action of triazoles generally involves the formation of a bond between the nitrogen of the amino group and a carbonyl carbon, with a simultaneous proton transfer .
Biochemical Pathways
Triazoles can affect multiple biochemical pathways depending on their specific substitutions and targets. For example, some triazoles have been found to interact with Calcineurin B-like proteins (CBLs) and CBL-interacting protein kinases (CIPKs), which are involved in diverse plant stress responses .
Pharmacokinetics
The ADME properties of triazoles can vary widely depending on their specific structure and substitutions. Many triazoles are known to be soluble in water and some organic solvents .
Result of Action
The effects of triazoles at the molecular and cellular level can vary widely depending on their specific targets and mode of action. Some triazoles have been found to have antimicrobial, antifungal, and antiviral properties .
properties
IUPAC Name |
5-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N4/c1-7(2,3)4-5-9-6(8)11-10-5/h4H2,1-3H3,(H3,8,9,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTBRNFIJXCWKOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC1=NC(=NN1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Neopentyl-4H-1,2,4-triazol-3-amine |
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